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Compound of Interest

Compound Name: Tetra-(amido-PEG10-azide)

Cat. No.: B13719154

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core properties, experimental applications, and

technical data associated with tetra-functional Poly(ethylene glycol) azide (4-arm PEG-N₃). It is

designed to serve as a comprehensive resource for professionals in the fields of materials

science, drug delivery, and tissue engineering.

Core Properties of Tetra-functional PEG Azide
Tetra-functional PEG azide is a multi-armed PEG derivative featuring four PEG arms extending

from a central pentaerythritol core. Each arm is terminated with a reactive azide (–N₃) group.[1]

This unique structure allows for the formation of crosslinked hydrogel networks and facilitates

the conjugation of multiple molecules. The azide termini are key to its functionality, enabling

highly efficient and specific reactions, primarily through "click chemistry".[1][2]

Physicochemical and Structural Data
The physicochemical properties of 4-arm PEG azide can be tailored by altering the molecular

weight of the PEG arms. These polymers are characterized by a low polydispersity index (PDI),
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indicating a narrow distribution of molecular weights and a well-defined structure.[1] Key

quantitative properties are summarized in the table below.

Property Value / Description Source(s)

Structure

Four PEG arms linked to a

central pentaerythritol core,

each with a terminal azide (–

N₃) group.

[1]

Common Molecular Weights

(MW)

2,000 Da, 5,000 Da, 10,000

Da, 15,000 Da, 20,000 Da
[3]

Polydispersity Index (PDI) Typically 1.02–1.05 [1]

Physical Form

White to off-white powder. Low

MW variants (<2k Da) may

appear as a wax-like solid.

[1]

Density Approximately 1.125 g/mL [1]

Solubility

Soluble in water, aqueous

buffers, DMF, DMSO,

chloroform, and methylene

chloride. Less soluble in

alcohols and toluene. Insoluble

in ether.

[1]

Storage Conditions
Long-term storage at -20°C or

lower, protected from moisture.

Key Applications and Experimental Data
The primary utility of 4-arm PEG azide lies in its ability to participate in bio-orthogonal click

chemistry reactions. These reactions are characterized by high yields, selectivity, and

biocompatibility, making them ideal for creating complex biomaterials.

Hydrogel Formation via Click Chemistry
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Tetra-functional PEG azide is a principal component in the formation of biocompatible

hydrogels. Crosslinking is typically achieved by reacting the terminal azide groups with

molecules containing alkyne groups. This can be done via two main pathways:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A highly efficient reaction that

uses a copper(I) catalyst to form a stable 1,4-disubstituted 1,2,3-triazole linkage.[4]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): A copper-free alternative ideal for

applications involving living cells, as it avoids catalyst-induced cytotoxicity. This reaction

utilizes strained cyclooctynes (e.g., DBCO, BCN) that react spontaneously with azides.[2]

The mechanical and physical properties of the resulting hydrogels can be precisely tuned by

varying the PEG molecular weight, polymer concentration, and the stoichiometry of the reactive

groups.[3][5]

Quantitative Data on Hydrogel Properties
The following tables summarize key experimental data from studies on hydrogels formed using

4-arm PEG azide and its derivatives.

Table 2.1: Mechanical Properties of Tetra-PEG Hydrogels
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PEG MW
(kDa)

Polymer
Conc. (%
w/v)

Crosslinker
Type

Storage
Modulus
(G')

Elastic
Modulus (E)

Source(s)

10 13.5
bis(DIFO3)-

peptide
~6000 Pa - [3]

15 13.5
bis(DIFO3)-

peptide
~3500 Pa - [3]

20 13.5
bis(DIFO3)-

peptide
~2000 Pa - [3]

20 2.0
4-arm PEG-

OPSS
~400-800 Pa - [6]

20 -
4-arm PEG-

OPSS

1712 ± 267

Pa
- [6]

- 2.5

MMP-

degradable

peptide

- ~1 kPa [7]

- 5.0

MMP-

degradable

peptide

- - [7]

- 10.0

MMP-

degradable

peptide

- - [7]

- - BSA

28.64 ± 1.21

kPa (Rupture

Stress)

14.7 ± 2.4 Pa [8]

Table 2.2: Physical Properties of Tetra-PEG Hydrogels
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PEG MW (kDa)
Polymer Conc.
(% w/v)

Calculated
Mesh Size
(nm)

Swelling Ratio Source(s)

- 2.5 8.41 - [7][9]

- 5.0 7.41 - [7][9]

- 10.0 6.43 - [7][9]

2.1 - -

Dependent on

peptide

crosslinker

[10]

8.8 - -

Dependent on

peptide

crosslinker

[10]

Drug Delivery and Bioconjugation
The well-defined structure of 4-arm PEG azide makes it an excellent candidate for drug

delivery systems and bioconjugation. The four arms can be used to attach therapeutic agents,

targeting ligands, or imaging probes.[3] The PEG backbone enhances the solubility and

circulation time of the conjugated molecule while reducing its immunogenicity.[3] Studies have

demonstrated the controlled release of proteins and nanoparticles from these hydrogel

matrices, with release kinetics governed by diffusion and hydrogel degradation.[6][11][12]

Experimental Protocols
Protocol for Hydrogel Formation via SPAAC
This protocol provides a general procedure for forming a hydrogel using 4-arm PEG azide and

a dibenzocyclooctyne (DBCO)-functionalized crosslinker.

Materials:

4-arm PEG-Azide (e.g., 10 kDa)

DBCO-functionalized crosslinker (e.g., DBCO-PEG-DBCO or a bis-DBCO peptide)
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Phosphate-buffered saline (PBS), pH 7.4

Sterile, nuclease-free water

Methodology:

Prepare Stock Solutions:

Dissolve 4-arm PEG-Azide in PBS to the desired final concentration (e.g., 20 mg/mL for a

2% w/v solution).

Dissolve the DBCO-crosslinker in PBS to a concentration that achieves a 1:1

stoichiometric ratio of azide to DBCO groups.

Hydrogel Formation:

In a sterile microcentrifuge tube, add the 4-arm PEG-Azide solution.

Carefully add the equivalent volume of the DBCO-crosslinker solution to the tube.

Mix thoroughly by gentle pipetting or brief vortexing.

Immediately transfer the solution to the desired mold or well plate.

Allow the mixture to stand at room temperature (or 37°C) for gelation to occur. Gelation

time can range from seconds to minutes depending on the concentration and reactivity of

the precursors.

Characterization:

Gelation Kinetics: Monitor the process using oscillatory rheology, identifying the gel point

as the crossover of the storage modulus (G') and loss modulus (G'').[7][9]

Mechanical Properties: After complete gelation, measure the storage modulus (G') and

elastic modulus (E) using a rheometer or mechanical testing system.[3][6]

Swelling Ratio: Equilibrate a pre-weighed, lyophilized hydrogel sample in PBS. The

swelling ratio is calculated as the ratio of the weight of the swollen gel to the weight of the
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dry gel.[5]

Protocol for Protein Bioconjugation via SPAAC
This protocol outlines the steps for conjugating an azide-modified protein to a DBCO-

functionalized molecule.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

DBCO-functionalized molecule (e.g., DBCO-PEG-payload)

Anhydrous DMSO

Size-exclusion chromatography (SEC) column for purification

Methodology:

Prepare Reagents:

Determine the precise concentration of the azide-modified protein solution.

Prepare a stock solution of the DBCO-functionalized molecule in anhydrous DMSO (e.g.,

10 mM).

Conjugation Reaction:

In a reaction vessel, add the azide-modified protein solution.

Add the DBCO-functionalized molecule stock solution to achieve a desired molar excess

(a 2-4 fold molar excess is a common starting point). Ensure the final DMSO concentration

is low (e.g., <5% v/v) to maintain protein stability.

Incubate the reaction mixture at room temperature for 2-12 hours or at 4°C for 12-24 hours

with gentle mixing.

Purification and Analysis:
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Remove the excess, unreacted DBCO-reagent and purify the protein conjugate using size-

exclusion chromatography.

Analyze the final product using SDS-PAGE, which will show a band shift corresponding to

the successfully conjugated molecule. Mass spectrometry can be used to confirm the final

molecular weight.

Visualized Workflows and Pathways
The following diagrams illustrate key experimental workflows involving tetra-functional PEG

azide.

Precursor Preparation

Crosslinking Reaction

Hydrogel Characterization

4-Arm PEG-Azide
Solution in PBS
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Alkyne-Crosslinker
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Click to download full resolution via product page

Caption: Workflow for hydrogel formation using SPAAC click chemistry.
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Caption: General workflow for protein bioconjugation via SPAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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